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Compound of Interest

Compound Name: MC 1046

Cat. No.: B8069280 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the proper disposal of UN 1046, identified as compressed helium, is crucial for

maintaining a safe work environment.[1][2] Adherence to established safety protocols and

regulatory guidelines is paramount. This document provides essential safety and logistical

information for the operational handling and disposal of compressed helium cylinders.

Disposal Procedures and Safety Precautions
The primary method for the disposal of unused or residual compressed helium is to return the

cylinder to the supplier.[1][3] It is critical not to attempt to dispose of remaining quantities of the

gas yourself.[1][3] In emergency situations requiring immediate disposal, the gas should be

slowly and safely discharged to the atmosphere in a well-ventilated area, preferably outdoors.

[1]

Key Handling and Storage Guidelines:

Cylinders should always be transported in a secure, upright position in a well-ventilated

vehicle; never in a passenger compartment.[1]

Store cylinders upright in a secure, well-ventilated, and weather-protected area.[1][4]

Storage areas should not exceed 52°C (125°F) and should be free of combustible materials

and away from heavily trafficked areas and emergency exits.[1][3]

Always use a suitable hand truck for moving cylinders; do not drag, roll, or slide them.[1]
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Protect cylinders from physical damage and ensure valve protection caps are in place when

not in use.[1]

A "first in, first out" inventory system is recommended to prevent long-term storage of full

cylinders.[3]

Quantitative Data Summary
Parameter Value Reference

UN Number 1046 [1][2][3][4]

DOT Hazard Class 2.2 (Non-flammable Gas) [1][3][4]

Molecular Weight 4.00 [1]

Boiling Point -268.9°C (-452.1°F) [1]

Gas Density
0.165 kg/m ³ (0.0103 lb/ft³) at

21.1°C (70°F) and 1 atm
[1]

Maximum Storage

Temperature
52°C (125°F) [1][3]

Experimental Protocols
The provided documentation does not contain experimental protocols related to the disposal of

Helium as it is a stable, non-reactive gas.[1] The primary "protocol" for disposal is procedural

and focuses on safe handling and return to the supplier.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of a UN

1046 (Helium) cylinder.
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Start: Cylinder Ready for Disposal

Is it an Emergency Disposal Situation?

Return Cylinder to Supplier

No

Emergency Disposal Procedure

Yes

End: Cylinder is Empty and Safely Handled

Secure Cylinder in an Upright Position

Move to a Well-Ventilated Area (Outdoors Recommended)

Slowly Discharge Gas to Atmosphere

Monitor Oxygen Levels in the Area

Click to download full resolution via product page

Disposal workflow for UN 1046 (Helium) cylinders.
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Important Considerations:

Helium is a simple asphyxiant and can displace oxygen in enclosed spaces, leading to rapid

suffocation.[1][5] Ensure adequate ventilation and monitor oxygen levels, which should not

fall below 19.5%.[1]

In case of a leak, evacuate the area, increase ventilation, and use a self-contained breathing

apparatus (SCBA) if necessary.[1][3]

Waste materials must be disposed of in accordance with national and local regulations.[5]

Always leave chemicals in their original containers and do not mix them with other waste.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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